Cas no 1870347-73-1 (1-(2-Bromo-4-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-Bromo-4-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1870347-73-1
• MF: C₁₀H₈BrNO₄
• MW: 286.078822135925
• CID: 5803640
• PubChem ID: 165826859
• Update Time: 2025-06-15

1-(2-Bromo-4-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1087259
• 1-(2-bromo-4-nitrophenyl)cyclopropane-1-carboxylic acid
• 1870347-73-1
• 1-(2-Bromo-4-nitrophenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H8BrNO4/c11-8-5-6(12(15)16)1-2-7(8)10(3-4-10)9(13)14/h1-2,5H,3-4H2,(H,13,14)
• InChI Key： QIMCHJYCXUHDLU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(C(=O)O)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.96367g/mol
• Monoisotopic Mass: 284.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(2-Bromo-4-nitrophenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-Bromo-4-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1870347-73-1)

1-(2-Bromo-4-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1870347-73-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropane ring with a nitrophenyl group, making it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its bromine and nitro functional groups offer versatile reactivity for further modifications.

The compound's CAS number 1870347-73-1 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for cyclopropane-containing compounds has surged, driven by their role in developing bioactive molecules. This trend aligns with the growing focus on small-molecule therapeutics and precision agriculture, where such intermediates are essential for optimizing efficacy and safety profiles.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-(2-Bromo-4-nitrophenyl)cyclopropane-1-carboxylic acid?" The answer lies in multi-step organic synthesis, often starting from commercially available 2-bromo-4-nitrobenzaldehyde. The process typically involves a cyclopropanation reaction followed by oxidation to introduce the carboxylic acid moiety. These methods are frequently discussed in peer-reviewed journals, highlighting the compound's relevance in modern medicinal chemistry.

Another hot topic is the compound's potential in catalysis and material science. Its electron-withdrawing nitro group and sterically hindered cyclopropane ring make it a candidate for designing novel catalysts or functional materials. Researchers are also exploring its utility in fluorescence labeling, given the photophysical properties of nitrophenyl derivatives.

From an SEO perspective, keywords like "buy 1-(2-Bromo-4-nitrophenyl)cyclopropane-1-carboxylic acid" and "CAS 1870347-73-1 supplier" rank highly in search queries, reflecting commercial interest. However, users also seek technical details such as "NMR spectra of 1-(2-Bromo-4-nitrophenyl)cyclopropane-1-carboxylic acid" or "solubility in organic solvents," underscoring the need for comprehensive data sheets alongside product listings.

Environmental and safety considerations are equally important. While not classified as hazardous under current regulations, proper handling protocols for brominated compounds should always be followed. The compound's stability under various pH conditions is another frequently researched aspect, particularly for applications in bioconjugation or prodrug development.

In conclusion, 1-(2-Bromo-4-nitrophenyl)cyclopropane-1-carboxylic acid represents a versatile building block in synthetic chemistry. Its dual functionality—combining aryl halide and carboxylic acid reactivity—positions it as a key player in developing next-generation pharmaceutical intermediates and advanced materials. As research continues to uncover new applications, this compound will likely remain a focal point in both academic and industrial settings.